Cas no 2680803-85-2 (benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate)
benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28291289
- benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
- 2680803-85-2
- benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate
-
- Inchi: 1S/C16H16FNO4/c17-8-9-21-13-6-7-14(15(19)10-13)18-16(20)22-11-12-4-2-1-3-5-12/h1-7,10,19H,8-9,11H2,(H,18,20)
- InChI Key: QPNCNWPTYDCMBS-UHFFFAOYSA-N
- SMILES: FCCOC1C=CC(=C(C=1)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 305.10633615g/mol
- Monoisotopic Mass: 305.10633615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.8Ų
benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28291289-1g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 1g |
$1214.0 | 2023-09-08 | ||
| Enamine | EN300-28291289-5g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 5g |
$3520.0 | 2023-09-08 | ||
| Enamine | EN300-28291289-10g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 10g |
$5221.0 | 2023-09-08 | ||
| Enamine | EN300-28291289-0.05g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28291289-0.1g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28291289-0.25g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28291289-0.5g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28291289-1.0g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28291289-2.5g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28291289-5.0g |
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate |
2680803-85-2 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate
Research Briefing on Benzyl N-4-(2-Fluoroethoxy)-2-Hydroxyphenylcarbamate (CAS: 2680803-85-2)
Benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate (CAS: 2680803-85-2) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluoroethoxy and hydroxyphenylcarbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted drug delivery systems and enzyme inhibitors. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step synthesis involving the introduction of the fluoroethoxy group via nucleophilic substitution, followed by carbamate formation. The optimized protocol demonstrated reproducibility and scalability, making it suitable for industrial applications.
In terms of biological activity, benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate has been investigated for its inhibitory effects on specific enzymes involved in inflammatory pathways. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. The study also noted its selectivity over COX-1, suggesting a potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings position the compound as a candidate for further development in anti-inflammatory therapeutics.
Another area of interest is the application of benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate in targeted drug delivery systems. Researchers have explored its use as a prodrug, leveraging the fluoroethoxy group to enhance tissue penetration and the carbamate moiety for controlled release. A recent study (Molecular Pharmaceutics, 2023) demonstrated that the compound could be conjugated with anticancer agents, resulting in improved tumor targeting and reduced systemic toxicity in murine models. The study highlighted the compound's potential to address the challenges of drug resistance and off-target effects in oncology.
Despite these promising findings, challenges remain in the clinical translation of benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate. Pharmacokinetic studies have indicated moderate metabolic stability, necessitating further structural modifications to improve its half-life in vivo. Additionally, comprehensive toxicity studies are required to evaluate its safety profile. Ongoing research is focused on addressing these limitations through rational drug design and formulation strategies.
In conclusion, benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate (CAS: 2680803-85-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in anti-inflammatory and anticancer therapies. Future studies should prioritize optimizing its pharmacokinetic properties and evaluating its clinical potential to fully realize its therapeutic benefits.
2680803-85-2 (benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)